Cas no 1357946-24-7 (Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate
• CAS No: 1357946-24-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1011298
• Update Time: 2025-10-28

Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate
• 2-Methyl-2-propanyl 3-(allylamino)-1-pyrrolidinecarboxylate
• Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22N2O2/c1-5-7-13-10-6-8-14(9-10)11(15)16-12(2,3)4/h5,10,13H,1,6-9H2,2-4H3
• InChI Key： BASDAUCXSBFIQQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 385.8±27.0 °C at 760 mmHg
• Flash Point: 187.1±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate

Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate (CAS No. 1357946-24-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, polymer science, and catalysis. The molecule consists of a pyrrolidine ring substituted with an allylamine group at the 3-position and a tert-butyl carboxylate group at the 1-position. These functional groups make it versatile for various chemical transformations.

Recent studies have highlighted the importance of tert-butyl carboxylate groups in stabilizing intermediates during complex synthesis pathways. For instance, researchers have utilized this group to facilitate enantioselective reactions, which are crucial in the production of chiral pharmaceuticals. The allylamino moiety, on the other hand, has been shown to enhance the reactivity of the molecule in conjugate addition reactions, making it a valuable building block in organic synthesis.

In terms of synthesis, Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These methods are not only efficient but also environmentally friendly, aligning with the growing trend toward sustainable chemistry practices.

The applications of this compound extend beyond traditional organic synthesis. In materials science, it has been employed as a precursor for the synthesis of novel polymers with tailored properties. For example, researchers have successfully used this compound to create stimuli-responsive polymers that exhibit unique mechanical properties under specific conditions. Such advancements underscore its potential in developing next-generation materials for biomedical devices and smart textiles.

Moreover, recent investigations into the catalytic properties of Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate have revealed its ability to act as a ligand in transition metal-catalyzed reactions. This discovery opens new avenues for its use in asymmetric catalysis, where it can facilitate the formation of complex molecular architectures with high enantioselectivity. Such applications are particularly promising in the pharmaceutical industry, where enantiopure compounds are essential for drug efficacy and safety.

In conclusion, Tert-butyl 3-(allylamino)pyrrolidine-1-carboxylate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and catalysis. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is likely to grow even further.